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Compound of Interest

Compound Name: Metribuzin

Cat. No.: B1676530 Get Quote

For: Researchers, Scientists, and Agrochemical Development Professionals

Abstract: Metribuzin is a selective triazinone herbicide used extensively in modern agriculture

for the pre-emergent and post-emergent control of a wide spectrum of broadleaf weeds and

annual grasses.[1][2] Its efficacy and crop selectivity are governed by its specific mode of

action and the differential metabolic capabilities of various plant species. This document

provides a comprehensive technical overview of metribuzin, including its chemical properties,

mechanism of action, basis for selectivity, quantitative efficacy data, and detailed experimental

protocols for its evaluation.

Chemical and Physical Properties
Metribuzin, chemically known as 4-amino-6-tert-butyl-3-(methylthio)-as-triazin-5(4H)-one, is a

colorless crystalline solid belonging to the triazinone chemical family.[3][4] Its physical and

chemical characteristics are fundamental to its application, formulation, and environmental fate.
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Property Value Reference

Chemical Formula C₈H₁₄N₄OS [1][3]

Molecular Weight 214.29 g/mol [1][3]

CAS Number 21087-64-9 [5]

Appearance Colorless crystalline solid [3]

Melting Point 125 °C (257 °F) [6]

Water Solubility 1.05 - 1.2 g/L at 20°C [1][3]

Vapor Pressure 4 x 10⁻⁷ mmHg at 20°C [3]

Soil Half-Life 30–60 days (variable) [1]

Log Kow 1.7 [3]

Mechanism of Action: Photosystem II Inhibition
Metribuzin's herbicidal activity stems from its role as a potent inhibitor of photosynthesis.[7][8]

It is classified under HRAC Group 5 (WSSA Group 5), targeting the photosynthetic process in

the chloroplasts of susceptible plants.[6][9]

Metribuzin is primarily absorbed by the roots and, to a lesser extent, the leaves, after which it

is translocated acropetally through the xylem to the shoots.[4][7] Its site of action is the

Photosystem II (PSII) complex located in the thylakoid membranes of chloroplasts.[4][10]

Specifically, metribuzin binds to the QB-binding niche on the D1 protein of the PSII complex.

[4][5][11] This binding action physically blocks the electron transport from plastoquinone A (QA)

to plastoquinone B (QB).[4]

The disruption of the electron transport chain halts CO₂ fixation and prevents the production of

ATP and NADPH₂, which are essential for plant growth.[4] While this leads to slow starvation,

the rapid death of the plant is often caused by secondary effects, such as lipid peroxidation and

the generation of reactive oxygen species, which destroy cell membranes and chlorophyll.[4]

[12]
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Visible symptoms in susceptible plants typically appear within 3 to 7 days and include

interveinal chlorosis (yellowing) on older leaves, followed by necrosis (browning and tissue

death) that progresses from the leaf margins inward.[1][4][13]
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Plant Response
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1. Hypothesis Formulation
(e.g., Metribuzin efficacy on Weed X)

2. Greenhouse/Lab Trials
(Dose-Response Assay)

Assess Phytotoxicity & Efficacy
(Visual Rating, Biomass)

Mechanism Study (Optional)
(Chlorophyll Fluorescence)

3. Field Trials
(Multiple Locations/Seasons)

Assess Efficacy & Crop Yield
Under Real-World Conditions

4. Statistical Analysis
(ANOVA, Regression, GR50)

5. Conclusion & Recommendations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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